Cas no 1144456-43-8 (2-6-(benzyloxy)-1H-indol-1-ylacetic acid)
2-6-(benzyloxy)-1H-indol-1-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- [6-(benzyloxy)-1H-indol-1-yl]acetic acid
- 2-(6-(Benzyloxy)-1H-indol-1-yl)acetic acid
- 2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid
- STK648004
- BBL032127
- [6-(benzyloxy)indol-1-yl]acetic acid
- 1H-indole-1-acetic acid, 6-(phenylmethoxy)-
- 2-6-(benzyloxy)-1H-indol-1-ylacetic acid
-
- MDL: MFCD11982992
- Inchi: 1S/C17H15NO3/c19-17(20)11-18-9-8-14-6-7-15(10-16(14)18)21-12-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,19,20)
- InChI Key: PQMINNOUHIVWIO-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC2C=CN(CC(=O)O)C=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 354
- Topological Polar Surface Area: 51.5
2-6-(benzyloxy)-1H-indol-1-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM261052-5g |
2-(6-(Benzyloxy)-1H-indol-1-yl)acetic acid |
1144456-43-8 | 95%+ | 5g |
$711 | 2021-08-18 | |
| Chemenu | CM261052-1g |
2-(6-(Benzyloxy)-1H-indol-1-yl)acetic acid |
1144456-43-8 | 95%+ | 1g |
$324 | 2023-02-03 | |
| Matrix Scientific | 065288-500mg |
[6-(Benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 500mg |
$237.00 | 2023-09-09 | ||
| Enamine | EN300-303293-0.05g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 0.05g |
$262.0 | 2025-03-19 | |
| Enamine | EN300-303293-0.1g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 0.1g |
$392.0 | 2025-03-19 | |
| Enamine | EN300-303293-0.25g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 0.25g |
$559.0 | 2025-03-19 | |
| Enamine | EN300-303293-0.5g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 0.5g |
$879.0 | 2025-03-19 | |
| Enamine | EN300-303293-1.0g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-303293-2.5g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
| Enamine | EN300-303293-5.0g |
2-[6-(benzyloxy)-1H-indol-1-yl]acetic acid |
1144456-43-8 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 |
2-6-(benzyloxy)-1H-indol-1-ylacetic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-6-(benzyloxy)-1H-indol-1-ylacetic acid
Introduction to 2-6-(benzyloxy)-1H-indol-1-ylacetic acid (CAS No. 1144456-43-8)
2-6-(benzyloxy)-1H-indol-1-ylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1144456-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the indole derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid, particularly the presence of a benzyloxy group and an acetic acid moiety attached to an indole core, contribute to its unique chemical properties and biological interactions.
The indole scaffold is a prominent structural motif in natural products and pharmacologically active agents, exhibiting a broad spectrum of biological functions ranging from antimicrobial and anti-inflammatory effects to modulation of neurological and cardiovascular pathways. The introduction of the benzyloxy substituent at the 2-6 position of the indole ring enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further pharmacological exploration. Additionally, the terminal acetic acid group provides a carboxylic acid functionality, which can be utilized for further derivatization or conjugation with other bioactive molecules.
In recent years, there has been a surge in research focused on indole derivatives due to their reported efficacy in various disease models. Specifically, compounds with structural analogs of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid have shown promise in preclinical studies as modulators of signaling pathways involved in cancer progression, neurodegeneration, and metabolic disorders. The benzyloxy group, in particular, has been implicated in enhancing binding affinity to certain protein targets, thereby improving the pharmacokinetic profile of drug candidates.
One of the most compelling aspects of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid is its potential role as a scaffold for drug discovery. The indole core can interact with a variety of biological targets, including enzymes and receptors, while the benzyloxy and acetic acid groups provide additional points for structural optimization. This flexibility allows medicinal chemists to modify key pharmacophoric elements while retaining the core biological activity. Recent advances in computational chemistry and high-throughput screening have further accelerated the process of identifying novel derivatives with enhanced therapeutic properties.
The synthesis of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an indole precursor, followed by selective introduction of the benzyloxy group at the 2 or 6 position. Subsequent modification at the 1-position with an acetic acid side chain completes the molecular structure. Techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective functionalization, ensuring that desired substitutions occur without unwanted side products.
The chemical stability of 2-6-(benzyloxy)-1H-indol-1-ylacetic acid under various conditions is another critical consideration in its development as a pharmaceutical agent. Studies have demonstrated that this compound exhibits good stability under physiological conditions, making it suitable for formulation into oral or injectable medications. Furthermore, its solubility profile can be modulated through structural modifications, which is essential for achieving optimal bioavailability. These properties make it an attractive candidate for further clinical investigation.
In conclusion, 2-6-(benzyloxy)-1H-indol-1-ylacetic acid (CAS No. 1144456-43-8) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its indole core, combined with functional groups such as the benzyloxy and acetic acid moieties, positions it as a versatile scaffold for drug discovery. As research continues to uncover new biological functions associated with indole derivatives, compounds like 2-6-(benzyloxy)-1H-indol-1-ylacetic acid are poised to play a crucial role in developing next-generation therapeutics for various human diseases.
1144456-43-8 (2-6-(benzyloxy)-1H-indol-1-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)